(S)-1-tert-Butyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride

• IUPAC Name: 1-O-tert-butyl 3-O-methyl (3S)-piperazine-1,3-dicarboxylate;hydrochloride
• InChI: InChI=1S/C11H20N2O4.ClH/c1-11(2,3)17-10(15)13-6-5-12-8(7-13)9(14)16-4;/h8,12H,5-7H2,1-4H3;1H/t8-;/m0./s1
• InChI Key: MEZKKNPBRVNHQT-QRPNPIFTSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCNC(C1)C(=O)OC.Cl
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCN[C@@H](C1)C(=O)OC.Cl
• Molecular Formula: C11H21ClN2O4
• DSSTOX Substance ID: DTXSID40662469
• Molecular Weight: 280.75 g/mol
• CAS RN: 1217702-80-1

Description

(S)-1-tert-Butyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride, also known as S-MPDC, is a synthetic compound that has been used for a variety of scientific research applications. It is a white, crystalline powder that is soluble in water and other polar solvents. S-MPDC is a chiral compound, meaning it has two mirror-image forms that are not superimposable, and each form has different physical and chemical properties. It is one of the most widely used chiral compounds in research and has been used to study the properties of chiral molecules.

Scientific Research Applications

Therapeutic Applications and Drug Development

Piperazine derivatives, including "(S)-1-tert-Butyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride," play a crucial role in medicinal chemistry due to their versatility and presence in numerous drugs treating conditions such as depression, psychosis, and anxiety. The modifications in piperazine structures contribute significantly to the medicinal potential, allowing for the development of compounds with various therapeutic uses (Rathi et al., 2016; Girase et al., 2020).

Synthetic Routes and Industrial Production

The compound's utility in synthesizing other pharmaceuticals is highlighted by its role in various synthetic pathways, providing efficient and commercially viable methods for producing key pharmaceutical agents. For instance, the synthesis of vandetanib, a therapeutic agent, involves processes such as substitution and deprotection, where derivatives like "(S)-1-tert-Butyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride" could play a role (Mi, 2015).

Pharmacodynamics and Toxicity Studies

Understanding the metabolic pathways and potential toxicity of piperazine derivatives is crucial for developing safer and more effective drugs. Research on arylpiperazine derivatives, for example, has explored their metabolism, including N-dealkylation processes, and their interactions with various neurotransmitter receptors, shedding light on their pharmacological actions and potential side effects (Caccia, 2007).